Cas no 63386-61-8 (1-(2,6-Dichlorophenyl)piperazine)

• Product Name: 1-(2,6-Dichlorophenyl)piperazine
• CAS No: 63386-61-8
• MF: C₁₀H₁₂Cl₂N₂
• MW: 231.121680259705
• MDL: MFCD11872774
• CID: 390173
• PubChem ID: 11492345
• Update Time: 2025-05-24

1-(2,6-Dichlorophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(2,6-dichlorophenyl)-
• 1-(2,6-DICHLOROPHENYL)PIPERAZINE
• EN300-116949
• 63386-61-8
• JIJMTXRHRBBARH-UHFFFAOYSA-N
• AKOS014838474
• GS1350
• Z1263625353
• SCHEMBL613061
• DTXSID80467511
• 1-(2,6-Dichlorophenyl)piperazine

• MDL： MFCD11872774
• Inchi： 1S/C10H12Cl2N2/c11-8-2-1-3-9(12)10(8)14-6-4-13-5-7-14/h1-3,13H,4-7H2
• InChI Key： JIJMTXRHRBBARH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1N1CCNCC1)Cl

Computed Properties

• Exact Mass: 230.0377538g/mol
• Monoisotopic Mass: 230.0377538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 344.4±42.0 °C at 760 mmHg
• Flash Point: 162.1±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(2,6-Dichlorophenyl)piperazine Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Additional information on 1-(2,6-Dichlorophenyl)piperazine

Introduction to CAS No. 63386-61-8: 1-(2,6-Dichlorophenyl)piperazine

1-(2,6-Dichlorophenyl)piperazine, also known by its CAS registry number 63386-61-8, is a compound of significant interest in various scientific and industrial applications. This compound belongs to the class of piperazines, which are six-membered azacyclic compounds with two nitrogen atoms at positions 1 and 4 of the ring structure. The presence of a 2,6-dichlorophenyl group attached to the piperazine ring introduces unique chemical properties and functional groups that make this compound versatile in its applications.

The molecular formula of 1-(2,6-Dichlorophenyl)piperazine is C₉H₉Cl₂N₂, and its molecular weight is approximately 245.0 g/mol. The compound is typically synthesized through nucleophilic substitution reactions involving piperazine derivatives and chloroarenes under controlled conditions. Its physical properties include a melting point of around 150°C and a boiling point that can be estimated based on similar compounds.

Recent studies have highlighted the potential of 1-(2,6-Dichlorophenyl)piperazine in the field of drug discovery, particularly in the development of antifungal agents and anticancer drugs. Researchers have explored its ability to inhibit key enzymes involved in fungal growth and cancer cell proliferation, making it a promising candidate for further preclinical studies.

In addition to its pharmacological applications, 1-(2,6-Dichlorophenyl)piperazine has also been investigated for its role in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties such as high surface area and porosity, making them suitable for gas storage and catalytic applications.

The chemical stability of 1-(2,6-Dichlorophenyl)piperazine under various conditions has been extensively studied. It is relatively stable under normal storage conditions but can undergo hydrolysis under alkaline or acidic environments, leading to the formation of piperazine derivatives. This property is crucial for understanding its behavior in different industrial processes and environmental conditions.

From an environmental perspective, the fate and transport of 1-(2,6-Dichlorophenyl)piperazine in soil and water systems have been studied to assess its potential impact on ecosystems. Research indicates that it has moderate biodegradability under aerobic conditions but may persist in certain environmental compartments if not properly managed.

In terms of synthesis optimization, recent advancements have focused on developing greener and more efficient methods for producing 1-(2,6-Dichlorophenyl)piperazine. These methods include the use of microwave-assisted synthesis and catalytic systems that reduce reaction times and minimize waste generation.

The application of computational chemistry techniques has also played a pivotal role in understanding the electronic structure and reactivity of 1-(2,6-Dichlorophenyl)piperazine. Quantum mechanical calculations have provided insights into its bonding interactions and reactivity patterns, which are essential for designing new derivatives with enhanced properties.

In conclusion, CAS No. 63386-61-8: 1-(2,6-Dichlorophenyl)piperazine is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties make it a valuable tool in drug discovery, materials science, and environmental studies. As research continues to uncover new aspects of this compound's behavior and potential uses, it is likely to remain an important focus area for scientists worldwide.